Cas no 825633-93-0 (2-benzyl-5-iodo-2,3-dihydropyridazin-3-one)

2-benzyl-5-iodo-2,3-dihydropyridazin-3-one structure

825633-93-0 structure

Product Name:2-benzyl-5-iodo-2,3-dihydropyridazin-3-one

CAS No:825633-93-0

MF:C₁₁H₉IN₂O

MW:312.106434583664

MDL:MFCD17677016

CID:688161

PubChem ID:46942145

Update Time:2024-10-27

2-benzyl-5-iodo-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 2-Benzyl-5-iodopyridazin-3(2H)-one
- 2-benzyl-5-iodopyridazin-3-one
- 3(2H)-Pyridazinone, 5-iodo-2-(phenylmethyl)-
- 5-IODO-2-(PHENYLMETHYL)-3(2H)-PYRIDAZINONE
- 2-benzyl-5-iodo-2,3-dihydropyridazin-3-one
- 5-Iodo-2-(phenylmethyl)-3(2H)-pyridazinone (ACI)
- SCHEMBL1691731
- DTXSID50677529
- DB-364599
- LLOBDGYMMSDMEV-UHFFFAOYSA-N
- CS-0037777
- AS-30176
- EN300-87903
- F8889-5598
- AKOS015902271
- 2-Benzyl-5-iodopyridazine-3(2H)-one
- 825633-93-0
- MFCD17677016
- Z1259106169
- MDL： MFCD17677016
- Inchi： 1S/C11H9IN2O/c12-10-6-11(15)14(13-7-10)8-9-4-2-1-3-5-9/h1-7H,8H2
- InChI Key： LLOBDGYMMSDMEV-UHFFFAOYSA-N
- SMILES： O=C1N(CC2C=CC=CC=2)N=CC(I)=C1

Computed Properties

Exact Mass: 311.976
Monoisotopic Mass: 311.976
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.7A^2
XLogP3: 1.6

Experimental Properties

Density: 1.70
Melting Point: 136-137℃
Boiling Point: 370℃
Flash Point: 178℃
PSA: 34.89000
LogP: 1.89620

2-benzyl-5-iodo-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM102353-1g	2-Benzyl-5-iodopyridazin-3(2H)-one	825633-93-0	95%	1g	$448	2021-08-06
Fluorochem	231209-250mg	2-Benzyl-5-iodopyridazin-3(2H)-one	825633-93-0	95%	250mg	￡270.00	2022-02-28
Fluorochem	231209-1g	2-Benzyl-5-iodopyridazin-3(2H)-one	825633-93-0	95%	1g	￡692.00	2022-02-28
Fluorochem	231209-5g	2-Benzyl-5-iodopyridazin-3(2H)-one	825633-93-0	95%	5g	￡2470.00	2022-02-28
Chemenu	CM102353-1g	2-Benzyl-5-iodopyridazin-3(2H)-one	825633-93-0	95%	1g	$***	2023-05-29
abcr	AB450402-250 mg	5-Iodo-2-(phenylmethyl)-3(2H)-pyridazinone, 95%; .	825633-93-0	95%	250MG	€434.10	2023-07-18
abcr	AB450402-1 g	5-Iodo-2-(phenylmethyl)-3(2H)-pyridazinone, 95%; .	825633-93-0	95%	1g	€1,027.50	2023-07-18
TRC	B194106-100mg	2-Benzyl-5-iodopyridazin-3(2H)-one	825633-93-0		100mg	$ 115.00	2022-06-07
TRC	B194106-500mg	2-Benzyl-5-iodopyridazin-3(2H)-one	825633-93-0		500mg	$ 435.00	2022-06-07
TRC	B194106-1g	2-Benzyl-5-iodopyridazin-3(2H)-one	825633-93-0		1g	$ 660.00	2022-06-07

2-benzyl-5-iodo-2,3-dihydropyridazin-3-one Production Method

Production Method 1

41933-33-9

825633-93-0

Reaction Conditions

1.1 Reagents: Hydrogen iodide Solvents: Water ; 27 h, 150 °C
1.2 Reagents: Sodium thiosulfate Solvents: Water ; 40 °C

Reference

Reaction of chloropyridazin-3(2H)-ones with iodide. Part I. A mechanistic study

Krajsovszky, G.; et al, Journal of Molecular Structure: THEOCHEM, 2005, 713(1-3), 235-243

Production Method 2

41933-33-9

825633-93-0

Reaction Conditions

1.1 Reagents: Hydrogen iodide Solvents: Water ; 24 h, reflux
1.2 Reagents: Sodium thiosulfate Solvents: Water

Reference

Pyridazine derivatives. Part 39: Reactivity of 5-iodopyridazin-3(2H)-ones in palladium-catalyzed reactions

Coelho, Alberto; et al, Tetrahedron, 2004, 60(52), 12177-12189

2-benzyl-5-iodo-2,3-dihydropyridazin-3-one Raw materials

EcDsbB-IN-9

2-benzyl-5-iodo-2,3-dihydropyridazin-3-one Preparation Products

2-benzyl-5-iodo-2,3-dihydropyridazin-3-one (825633-93-0)

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